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Compound of Interest

Compound Name: NIrp3-IN-28

Cat. No.: B15610056

An In-depth Technical Guide on the NLRP3 Inhibitor
Nirp3-IN-28

Introduction: The NOD-like receptor protein 3 (NLRP3) inflammasome is a critical component of
the innate immune system, playing a pivotal role in the inflammatory response to a wide range
of danger signals. Dysregulation of the NLRP3 inflammasome is implicated in a host of
inflammatory and autoimmune diseases. Nlrp3-IN-28 is a potent and selective small molecule
inhibitor of the NLRP3 inflammasome, offering a promising therapeutic avenue for these
conditions. This technical guide provides a comprehensive overview of the chemical structure,
properties, and biological activity of Nlrp3-IN-28, along with detailed experimental protocols for
its characterization.

Chemical Structure and Physicochemical Properties

NIrp3-IN-28, also known as compound N77, is a novel pyroptosis inhibitor. Its chemical and
physical properties are summarized in the table below.[1]
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Property Value

5-(1-methyl-5-(4-(trifluoromethyl)-2-
IUPAC Name hydroxyphenyl)-1H-pyrazol-3-yl)-1,3,4-
oxathiazol-2-one

0=S(C1=NN=C(C2=C(0)C=C(C(F)

SMILES (F)F)C=C2)C=C1)(C)=0I1]
Molecular Formula C12H9F3N203SJ[1]
Molecular Weight 318.27 g/mol [1]

CAS Number 2922814-80-8[1]

Pharmacological Properties

NIrp3-IN-28 is a potent inhibitor of NLRP3-mediated pyroptosis. The key pharmacological data
is presented in the table below.

Parameter Value Species/Cell Line Assay Conditions

EC50 (Pyroptosis N Nigericin-induced
o 0.07 uM Not specified ]

Inhibition) pyroptosis[1]

Mechanism of Action

NIrp3-IN-28 is reported to act as a pyroptosis inhibitor by modulating glutathionylation to
suppress the NLRP3-related signal pathway.[1] The precise mechanism likely involves the
regulation of protein S-glutathionylation, a reversible post-translational modification that plays a
role in cellular redox signaling and can influence the activation of the NLRP3 inflammasome.

Signaling Pathways

The activation of the NLRP3 inflammasome and subsequent pyroptosis is a multi-step process.
Below are diagrams illustrating the canonical NLRP3 inflammasome activation pathway and the
pyroptosis signaling pathway, highlighting the potential point of intervention for NIrp3-IN-28.
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Caption: Canonical NLRP3 Inflammasome Activation Pathway.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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